2-[4-[3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]-[1,3]thiazolo[4,5-c]pyridine

• IUPAC Name: 2-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C17H15F3N8S/c18-17(19,20)15-24-23-13-2-3-14(25-28(13)15)26-6-1-7-27(9-8-26)16-22-11-10-21-5-4-12(11)29-16/h2-5,10H,1,6-9H2
• InChI Key: VNIJKDSPNKLOOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C2=NC3=C(S2)C=CN=C3)C4=NN5C(=NN=C5C(F)(F)F)C=C4
• Molecular Formula: C17H15F3N8S
• Molecular Weight: 420.4 g/mol

Description

The compound you mentioned seems to be a complex organic molecule that contains several heterocyclic rings, including a triazolo[4,3-b]pyridazine ring, a diazepane ring, and a thiazolo[4,5-c]pyridine ring. These types of compounds are often of interest in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized by techniques like IR spectroscopy and NMR spectroscopy. For instance, the presence of C=O groups can be detected in the IR spectrum, and the chemical shifts of different protons can be determined in the 1H-NMR spectrum.

Chemical Reactions Analysis

The chemical reactions of these types of compounds can vary widely depending on the specific functional groups present and the reaction conditions. For example, a multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate can be used to synthesize 3-trifluoromethyl-1,2,4-triazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by the presence of different functional groups and the overall molecular structure. For example, the presence of a trifluoromethyl group can significantly improve the physicochemical and pharmacological properties of the parent molecules.

Mechanism of Action

The mechanism of action of these compounds in biological systems can also vary widely. For instance, some 1,2,4-triazole derivatives have been found to have antimicrobial, anticancer, and anti-inflammatory activities.

Future Directions

Given the potential biological activities of these types of compounds, future research could focus on the design and synthesis of new derivatives, the exploration of their biological activities, and the development of new drugs based on these structures.